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Compound of Interest

Compound Name: Mesoridazine

Cat. No.: B118732

Note: Mesoridazine was withdrawn from the U.S. market for clinical use in 2004 due to severe
cardiac side effects.[1] It is now intended for laboratory research purposes only and is not safe
for personal consumption.[2] The following guidelines are for handling Mesoridazine in a
controlled research environment.

Mesoridazine is a phenothiazine derivative and an active metabolite of thioridazine.[3][4]
Safety data for the closely related compound thioridazine hydrochloride indicates it is harmful if
swallowed (Acute toxicity, Oral, Category 4), causes skin and eye irritation, and may cause
respiratory irritation.[5] The toxicological properties of Mesoridazine itself have not been
thoroughly investigated. Therefore, cautious handling is imperative.

Personal Protective Equipment (PPE)

Due to the lack of specific PPE guidelines for Mesoridazine, standard precautions for handling
hazardous chemicals should be strictly followed. The level of PPE should be determined by a
risk assessment of the specific procedures being performed.
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Protection Type Recommended Equipment  Rationale

o ] To prevent skin contact. The
) Nitrile or other chemically o )
Hand Protection ) liquid concentrate is a known
resistant gloves. o
skin irritant.[6]

Safety glasses with side To protect against splashes
Eye Protection shields or chemical splash and aerosols. Mesoridazine is
goggles. classified as an eye irritant.[5]
] A fully buttoned laboratory To protect skin and clothing
Body Protection o
coat. from contamination.

) ) To avoid inhalation of dust or
, Use in a well-ventilated area or _
Respiratory ) aerosols, which may cause
under a chemical fume hood. , L
respiratory irritation.[5]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring laboratory safety.

Handling:

¢ Avoid breathing dust, fumes, or vapors.[5]

e Do not eat, drink, or smoke when using this product.
e Wash hands and skin thoroughly after handling.

e The liquid concentrate can irritate the skin; if it is spilled on the skin, it should be washed off
immediately with soap and water.[6]

e Avoid unnecessary or prolonged exposure to sunlight, as Mesoridazine may cause
photosensitivity.[6]

Storage: Proper storage conditions are essential for maintaining the stability of Mesoridazine.
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Formulation Storage Temperature Additional Requirements
Oral Solution Below 25°C (77°F) Protect from light.[6]
Intramuscular 25°C (77°F) N/A

Tablet 25°C (77°F) N/A

) Keep in the container it came
Research Grade Solid -20°C o
in, tightly closed.[6]

Emergency Procedures

A clear, rehearsed emergency plan is crucial for managing accidental exposures or spills.
Skin Contact:

e Immediately remove any contaminated clothing.[7]

e Wash the affected area thoroughly with soap and water.[6]

» Seek medical attention if irritation persists.

Eye Contact:

o Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open.

o Seek immediate medical attention.

Ingestion:

« If swallowed, call a poison control center or doctor immediately for treatment advice.
¢ Rinse mouth with water.

e Do not induce vomiting unless instructed to do so by medical personnel.

Inhalation:
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e Move the individual to fresh air.[8]
» Seek medical attention if breathing becomes difficult.

Chemical Spill Response: The response to a chemical spill should be swift and systematic to
contain the hazard and prevent exposure. All personnel should be familiar with the location of
spill kits and emergency equipment.[7]
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SPILL DETECTED

Alert personnel in the area

and evacuate if necessary

Assess the Hazard
(e.g., size, location, substance)

Is the spill major or
involves a highly toxic substance?

Yes No

YES: Evacuate and call NO: Proceed with cleanup

if trained and safe to do so

Emergency Services (911)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the spill using
absorbent materials

Collect spill debris into a
sealed, labeled hazardous waste container

Decontaminate the spill area
with soap and water

Dispose of waste according to
institutional guidelines

Report the incident to the
Laboratory Supervisor/EH&S

Click to download full resolution via product page

Workflow for responding to a chemical spill.
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Disposal Plan

Dispose of Mesoridazine and any contaminated materials as hazardous waste. Follow all
local, state, and federal regulations. A general procedure for the disposal of unused
pharmaceutical products is as follows:

e Do Not Flush: Do not dispose of Mesoridazine down the drain or toilet unless specifically
instructed.

» Consolidation for Disposal:

o Mix the Mesoridazine (do not crush tablets or capsules) with an unappealing substance
such as dirt, cat litter, or used coffee grounds.

o Place the mixture in a sealed container, such as a plastic bag or a sealable container, to
prevent leakage.

 Final Disposal:
o Dispose of the sealed container in the laboratory's hazardous chemical waste stream.

o Ensure the container is clearly labeled as "Hazardous Waste" and includes the chemical

name.

o Remove or obscure all personal information from empty prescription bottles or packaging
before recycling or discarding them.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. Mesoridazine | C21H26N20S2 | CID 4078 - PubChem [pubchem.ncbi.nim.nih.gov]
. Mesoridazine besylate | CAS#:32672-69-8 | Chemsrc [chemsrc.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. Mesoridazine | Saint Luke's Health System [saintlukeskc.org]

. ehs.princeton.edu [ehs.princeton.edu]
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. gov.uk [gov.uk]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Mesoridazine in a Research Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118732#personal-protective-equipment-for-handling-
mesoridazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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